Cas no 2228196-15-2 (4-(1-Azido-2-hydroxyethyl)-2-bromophenol)

• Product Name: 4-(1-Azido-2-hydroxyethyl)-2-bromophenol
• CAS No: 2228196-15-2
• MF: C₈H₈BrN₃O₂
• MW: 258.072020530701
• CID: 6289680
• PubChem ID: 165701189
• Update Time: 2025-05-22

4-(1-Azido-2-hydroxyethyl)-2-bromophenol Chemical and Physical Properties

Names and Identifiers

• 2228196-15-2
• 4-(1-azido-2-hydroxyethyl)-2-bromophenol
• EN300-1906353
• 4-(1-Azido-2-hydroxyethyl)-2-bromophenol

• Inchi： 1S/C8H8BrN3O2/c9-6-3-5(1-2-8(6)14)7(4-13)11-12-10/h1-3,7,13-14H,4H2
• InChI Key： XKLBGSUFPJSBRZ-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1)C(CO)N=[N+]=[N-])O

Computed Properties

• Exact Mass: 256.97999g/mol
• Monoisotopic Mass: 256.97999g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 54.8Ų

Additional information on 4-(1-Azido-2-hydroxyethyl)-2-bromophenol

4-(1-Azido-2-hydroxyethyl)-2-bromophenol: A Comprehensive Overview

4-(1-Azido-2-hydroxyethyl)-2-bromophenol, also known by its CAS number 2228196-15-2, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines an azide group, a hydroxyl group, and a bromine atom in a phenolic framework. The presence of these functional groups makes it a versatile building block for various applications, including drug discovery, polymer synthesis, and advanced materials development.

The synthesis of 4-(1-Azido-2-hydroxyethyl)-2-bromophenol typically involves multi-step organic reactions. One common approach is the substitution of bromine atoms on the phenol ring with other functional groups, followed by the introduction of the azide and hydroxyl groups. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and enhancing purity. For instance, researchers have utilized palladium-catalyzed cross-coupling reactions to achieve high yields of this compound with minimal side products.

The physical and chemical properties of 4-(1-Azido-2-hydroxyethyl)-2-bromophenol are well-documented. Its molecular weight is approximately 306.19 g/mol, and it exists as a white crystalline solid under standard conditions. The compound exhibits moderate solubility in polar solvents such as water and methanol but is poorly soluble in non-polar solvents like hexane. Its stability under various conditions has been studied extensively; it is stable at room temperature but decomposes upon prolonged exposure to heat or strong acids.

In terms of applications, 4-(1-Azido-2-hydroxyethyl)-2-bromophenol has found significant use in click chemistry reactions due to the reactivity of its azide group. Click chemistry, a field that has seen remarkable growth over the past decade, relies on efficient and selective reactions between azides and other functional groups such as alkynes or alkenes. This compound serves as an excellent precursor for synthesizing complex molecules with tailored functionalities.

Recent studies have highlighted the potential of 4-(1-Azido-2-hydroxyethyl)-2-bromophenol in drug delivery systems. Its hydroxyl group allows for easy modification with targeting ligands, while the azide group enables conjugation with therapeutic agents via click chemistry. For example, researchers have successfully used this compound to develop biocompatible polymers that can deliver drugs to specific tissues with high precision.

The bromine atom in the structure of 4-(1-Azido-2-hydroxyethyl)-2-bromophenol also plays a critical role in its reactivity. Bromine substitution on aromatic rings is known to activate certain positions for further functionalization. This property has been exploited in the synthesis of advanced materials such as conductive polymers and stimuli-responsive hydrogels.

In conclusion, 4-(1-Azido-2-hydroxyethyl)-2-bromophenol, with its unique combination of functional groups and versatile reactivity, continues to be a focal point in chemical research. Its applications span across multiple disciplines, from pharmaceuticals to materials science, making it an indispensable compound in modern chemical synthesis.